Cas no 57576-45-1 (12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione)
57576-45-1 structure
Product Name:12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione
CAS No:57576-45-1
MF:C21H30O7
MW:394.458707332611
CID:384723
Update Time:2024-02-29
12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione Chemical and Physical Properties
Names and Identifiers
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- Picras-2-ene-1,11-dione,12,13,16-trihydroxy-2-methoxy-, (12a)- (9CI)
- 12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione
- Nigakihemiacetal E
- Phenanthro[10,1-bc]pyran,picras-2-ene-1,11-dione deriv.
- CID 102267540
- Picras-2-ene-1,11-dione, 12,13,16-trihydroxy-2-methoxy-, (12α)- (9CI)
-
- Inchi: 1S/C21H30O7/c1-9-6-11(27-5)17(24)19(2)10(9)7-13-20(3)12(8-14(22)28-13)21(4,26)18(25)15(23)16(19)20/h6,9-10,12-14,16,18,22,25-26H,7-8H2,1-5H3/t9-,10+,12-,13-,14?,16-,18+,19+,20-,21+/m1/s1
- InChI Key: NWJNNRWDONVYAY-JKPMZIBOSA-N
- SMILES: O1C(C[C@H]2[C@@](C)([C@H](C([C@@H]3[C@]4(C(C(=C[C@@H](C)[C@@H]4C[C@@H]1[C@]32C)OC)=O)C)=O)O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 1
- Complexity: 762
- Topological Polar Surface Area: 113
12α,13,16-Trihydroxy-2-methoxypicras-2-ene-1,11-dione Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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